Cas no 444308-65-0 (2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&)

• Product Name: 2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&
• CAS No: 444308-65-0
• MF: C₂₄H₄₂O₄
• MW: 394.587888240814
• CID: 929499
• PubChem ID: 3591025
• Update Time: 2025-04-19

2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& Chemical and Physical Properties

Names and Identifiers

• 2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&
• [4-(hydroxymethyl)-2,5-dioctoxyphenyl]methanol
• 1,4-BENZENEDIMETHANOL, 2,5-BIS(OCTYLOXY)-
• 2,5-Bis(octyloxy)-1,4-bis(hydroxymethyl)benzene
• AC1MSW2W
• AG-F-55998
• CTK4I8194
• SureCN1225200
• SCHEMBL1225200
• DTXSID10393955
• 444308-65-0
• [2,5-Bis(octyloxy)-1,4-phenylene]dimethanol

• Inchi： 1S/C24H42O4/c1-3-5-7-9-11-13-15-27-23-17-22(20-26)24(18-21(23)19-25)28-16-14-12-10-8-6-4-2/h17-18,25-26H,3-16,19-20H2,1-2H3
• InChI Key： KDFGDJQZGFBTEC-UHFFFAOYSA-N
• SMILES： O(C1C=C(CO)C(=CC=1CO)OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 394.30830982g/mol
• Monoisotopic Mass: 394.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Melting Point: 103-106 °C(lit.)

2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& Security Information

• WGK Germany：3